molecular formula C11H10ClN B8740294 1-(Aminomethyl)-3-chloronaphthalene

1-(Aminomethyl)-3-chloronaphthalene

Cat. No. B8740294
M. Wt: 191.65 g/mol
InChI Key: ARMDUXNLEDBEMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Aminomethyl)-3-chloronaphthalene is a useful research compound. Its molecular formula is C11H10ClN and its molecular weight is 191.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Aminomethyl)-3-chloronaphthalene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Aminomethyl)-3-chloronaphthalene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Aminomethyl)-3-chloronaphthalene

Molecular Formula

C11H10ClN

Molecular Weight

191.65 g/mol

IUPAC Name

(3-chloronaphthalen-1-yl)methanamine

InChI

InChI=1S/C11H10ClN/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6H,7,13H2

InChI Key

ARMDUXNLEDBEMD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=C(C=C2CN)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The 3-chloro-1-naphthalenecarbaldehyde (2 g) dissolved in dry THF (12 mL) was added dropwise to lithium bis(trimethylsilyl)amide 1M in THF (11.5 mL) previously cooled at −40° C. The resulting yellow mixture was stirred from −40° C. to −20° C. over 1.5 h; then it was cooled down at −50° C. and lithium aluminium hydride 1M in Et2O (10.6 mL) was added; the mixture was stirred at −40° C. for 2 h then it was quenched with HCl 2N (10 mL) and allowed to reach room temperature. The reaction mixture was diluted with further aqueous HCl 2N solution (20 mL) and extracted with CH/Et2O 1/1 (50 mL). The acidic aqueous phase was basified at 0° C. with NaOH pellets until pH=14, then it was extracted with diethyl ether (2×150 mL). The organic phase was dried and concentrated in vacuo to give the title compound (1.78 g) as a white solid.
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11.5 mL
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10.6 mL
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Synthesis routes and methods II

Procedure details

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